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Compound of Interest

Compound Name: TIi17

Cat. No.: B337695

For Immediate Reference: Essential Safety and Disposal Information for Researchers and Drug
Development Professionals

The proper handling and disposal of TI17, a high-strength titanium alloy (Ti-5Al-2Sn-2Zr-4Mo-
4Cr), is critical for laboratory safety and environmental compliance. While solid forms of TI17
are generally considered non-hazardous, the fine powders, dust, and shavings generated
during research and development activities present significant safety risks and require specific
disposal protocols. This document provides detailed, step-by-step guidance for the safe
management of TI17 waste streams.

Quantitative Data for TI17 Waste Management

The following table summarizes key quantitative data for the safe handling and disposal of TI17
alloy waste, particularly in fine particulate form. This information is essential for risk
assessment and ensuring regulatory compliance.
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Regulatory Body /

Parameter Value / Classification
Standard
Potentially D001 (Ignitability)
EPA Hazardous Waste Code ] EPA/RCRA
for fine powders and dust
Minimum Ignition Energy (MIE)  3-30 mJ N/A
Minimum Ignition Temperature
300-700°C N/A
(MIT)
OSHA Permissible Exposure
Limit (PEL) for Titanium 15 mg/ms3 (Total Dust) OSHA
Dioxide
Passivation Solution (Nitric
) 20-50% by volume ASTM A967
Acid)
Passivation Immersion Time 20-30 minutes ASTM A967
Passivation Temperature Room Temperature to 60°C ASTM A967

Experimental Protocols for Safe Disposal

Adherence to the following experimental protocols is mandatory for the safe disposal of TI17

alloy waste products. These procedures are designed to mitigate risks associated with the

various forms of TI17 waste generated in a laboratory setting.

Protocol 1: Segregation and Collection of TI17 Waste

e Solid Waste (Non-hazardous):

o Segregate solid pieces of TI17 (e.g., failed test articles, larger machining scraps) from

other laboratory waste.

o Place in a clearly labeled, durable container designated for "Non-hazardous TI17 Solid

Waste for Recycling.”

e Fine Powders, Dust, and Shavings (Potentially Hazardous):
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o All operations that generate fine particulates (e.g., grinding, sawing, milling) must be
conducted in a well-ventilated area, preferably within a fume hood or an enclosure with a
dedicated dust collection system.

o Use spark-resistant tools for handling and collection.

o Collect fine powders, dust, and shavings in a separate, clearly labeled, sealed container.
The label must read: "Hazardous Waste: Ignitable Titanium Alloy Powder (TI17)."

o Ground all collection equipment and containers to prevent the buildup of static electricity.

[1]

Protocol 2: Passivation of Fine Particulate Waste

To reduce the reactivity of fine TI17 waste, a passivation step is recommended. This process
creates a protective oxide layer on the surface of the particles.

o Preparation of Passivation Solution:

o In a designated chemical fume hood, prepare a passivation solution of 20-50% nitric acid
in deionized water. Always add acid to water.

e Immersion:

o Carefully and slowly add the collected TI17 fines to the nitric acid solution. Avoid rapid
addition, which can cause excessive foaming and heat generation.

o Gently agitate the mixture to ensure all particles are wetted.
o Allow the material to remain in the solution for 20-30 minutes at room temperature.
e Rinsing and Drying:
o Decant the nitric acid solution into a designated hazardous waste container for acids.

o Thoroughly rinse the passivated TI17 fines with deionized water until the rinse water is
neutral (pH 7).
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o Carefully dry the passivated powder in a vacuum oven at a low temperature (not to exceed
100°C).

Protocol 3: Final Disposal
e Recycling (Preferred Method):

o Due to the high value of titanium alloys, recycling is the preferred disposal method for all
forms of TI17 waste.

o Contact a certified metals recycling vendor that specializes in titanium alloys.

o Provide the vendor with a full description of the waste material, including its form (solid,
powder) and whether it has been passivated.

» Landfill Disposal (for non-recyclable waste):

o If recycling is not feasible, the waste must be characterized to determine if it meets the
criteria for hazardous waste.

o For fine powders and dust, a Toxicity Characteristic Leaching Procedure (TCLP) test may
be required to determine if it is a characteristic hazardous waste.

o If the waste is determined to be hazardous, it must be disposed of at a licensed hazardous
waste disposal facility, following all local, state, and federal regulations.

Mandatory Visualizations

The following diagrams illustrate the key workflows for the proper disposal of TI17 alloy waste.
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Caption: Workflow for the segregation and disposal of solid and fine particulate TI17 waste.
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Caption: Step-by-step process for the passivation of fine TI17 particulate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal Procedures for TI117 (Ti-5AI-2Sn-2Zr-
4Mo-4Cr) Alloy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b337695#ti17-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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